Cas no 39856-56-9 (6-Bromo-N,N-dimethylpyridin-3-amine)

• Product Name: 6-Bromo-N,N-dimethylpyridin-3-amine
• CAS No: 39856-56-9
• MF: C₇H₉BrN₂
• MW: 201.063760519028
• MDL: MFCD00100094
• CID: 1094341
• PubChem ID: 10976514
• Update Time: 2025-06-19

6-Bromo-N,N-dimethylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-N,N-dimethylpyridin-3-amine
• 6-BroMo-n,n-diMethylpyridine-3-aMine
• 3-Pyridinamine, 6-bromo-N,N-dimethyl-
• 2-bromo-5-dimethylaminopyridine
• BORPINHDNLCKMO-UHFFFAOYSA-N
• (6-bromo(3-pyridyl))dimethylamine
• SBB092710
• N,N-Dimethyl-2-bromopyridine-5-amine
• 2-bromo-5-N-(dimethylamine)-pyridine
• MB00661
• (6-Bromo-pyridin-3-yl)-dimethyl-amine
• AK149258
• X3542
• MFCD00100094
• SCHEMBL2100924
• SY115523
• CS-0061713
• (6-Bromopyridin-3-yl)dimethylamine
• EN300-100930
• AC-907/25004691
• AS-50249
• DB-095490
• O11562
• 39856-56-9
• AKOS022188991

• MDL： MFCD00100094
• Inchi： 1S/C7H9BrN2/c1-10(2)6-3-4-7(8)9-5-6/h3-5H,1-2H3
• InChI Key： BORPINHDNLCKMO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)N(C)C

Computed Properties

• Exact Mass: 199.99491g/mol
• Monoisotopic Mass: 199.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 16.1
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 6-Bromo-N,N-dimethylpyridin-3-amine

Professional Introduction to 6-Bromo-N,N-dimethylpyridin-3-amine (CAS No. 39856-56-9)

6-Bromo-N,N-dimethylpyridin-3-amine, with the chemical formula C₇H₉BrN₂, is a significant compound in the field of pharmaceutical and chemical research. This compound has garnered considerable attention due to its versatile applications in drug development and synthetic chemistry. The presence of both bromine and amine functional groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the creation of biologically active agents.

The< strong>CAS number 39856-56-9 uniquely identifies this substance and is essential for its proper documentation, handling, and regulatory compliance. As a pyridine derivative, this compound exhibits unique electronic and steric properties that make it useful in various chemical reactions, including nucleophilic substitution and cross-coupling reactions. These characteristics have been leveraged in recent years to develop novel therapeutic agents targeting a wide range of diseases.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for kinases and other enzymes involved in cancer progression. 6-Bromo-N,N-dimethylpyridin-3-amine has emerged as a key intermediate in the synthesis of such inhibitors. For instance, studies have demonstrated its utility in constructing scaffolds that mimic natural substrates of target enzymes, thereby enhancing binding affinity and selectivity. This approach has led to the discovery of several lead compounds that are currently undergoing further optimization for clinical use.

The< strong>amine group in 6-Bromo-N,N-dimethylpyridin-3-amine serves as a versatile handle for further functionalization, allowing chemists to introduce additional modifications that can fine-tune the pharmacological properties of the resulting molecules. This flexibility has been exploited in the development of drugs with improved solubility, bioavailability, and metabolic stability. Additionally, the< strong>bromine substituent provides a site for palladium-catalyzed cross-coupling reactions, which are fundamental to modern drug discovery.

One notable application of this compound is in the synthesis of antiviral agents. The pyridine core is a common motif in many antiviral drugs due to its ability to interact with viral enzymes and proteins. Researchers have utilized< strong>6-Bromo-N,N-dimethylpyridin-3-amine as a building block to create molecules that inhibit viral replication by targeting essential enzymes such as proteases and polymerases. Preliminary studies have shown promising results in vitro, suggesting potential for further development into effective antiviral therapies.

The< strong>synthetic utility of 6-Bromo-N,N-dimethylpyridin-3-amine extends beyond pharmaceutical applications. It has been employed in materials science, where its structural features contribute to the development of novel organic semiconductors and catalysts. The ability to modify its core structure allows researchers to tailor its electronic properties for specific applications, such as organic light-emitting diodes (OLEDs) and electrochemical sensors.

In conclusion, 6-Bromo-N,N-dimethylpyridin-3-amine (CAS No. 39856-56-9) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features make it an invaluable intermediate for synthesizing complex molecules with diverse biological activities. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone of innovation in synthetic chemistry and drug development.